Cas no 92788-09-5 (6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)

6-Acetyl-4,4-dimethyl-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione is a sulfur-containing heterocyclic compound featuring a fused benzothiopyran scaffold with an acetyl substituent. Its rigid, functionalized structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or materials with tailored electronic properties. The presence of the sulfone (1,1-dione) group enhances stability and influences reactivity, while the acetyl moiety offers a handle for further derivatization. This compound’s well-defined stereochemistry and modular framework are advantageous for applications in medicinal chemistry, agrochemical research, or as a precursor for advanced heterocyclic systems. Its purity and consistent performance are critical for reproducible synthetic outcomes.

6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione structure

92788-09-5 structure

Product Name:6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

CAS No:92788-09-5

MF:C₁₃H₁₆O₃S

MW:252.329342842102

CID:808428

PubChem ID:124918

Update Time:2025-05-27

6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(3,4-dihydro-4,4-dimethyl-1,1-dioxido-2H-1-benzothiopyran-6-yl)-
- 4,4-dimethylthiochroman-6-yl methyl ketone 1,1-dioxide
- 4,4-Dckd
- 1-(4,4-dimethyl-1,1-dioxido-3,4-dihydro-2h-thiochromen-6-yl)ethanone
- 6-Acetyl-4,4-dimethyl-3,4-dihydro-1-benzothiopyran-1,1(2H)-dione
- 6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
- Inchi： 1S/C13H16O3S/c1-9(14)10-4-5-12-11(8-10)13(2,3)6-7-17(12,15)16/h4-5,8H,6-7H2,1-3H3
- InChI Key： ICHLZFTYIRCGMT-UHFFFAOYSA-N
- SMILES： S1(C2C=CC(C(C)=O)=CC=2C(C)(C)CC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 416
Topological Polar Surface Area: 59.6

6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1124317-0.05g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	0.05g	$1608.0	2023-10-26
Enamine	EN300-1124317-0.1g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	0.1g	$1685.0	2023-10-26
Enamine	EN300-1124317-0.25g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	0.25g	$1762.0	2023-10-26
Enamine	EN300-1124317-0.5g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	0.5g	$1838.0	2023-10-26
Enamine	EN300-1124317-1.0g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5		1g	$1915.0	2023-06-09
Enamine	EN300-1124317-2.5g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	2.5g	$3752.0	2023-10-26
Enamine	EN300-1124317-5.0g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5		5g	$5553.0	2023-06-09
Enamine	EN300-1124317-10.0g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5		10g	$8234.0	2023-06-09
Enamine	EN300-1124317-1g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	1g	$1915.0	2023-10-26
Enamine	EN300-1124317-5g	6-acetyl-4,4-dimethyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	92788-09-5	95%	5g	$5553.0	2023-10-26